![molecular formula C12H16N4O2S B2826483 2-(4-(methylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole CAS No. 1209647-03-9](/img/structure/B2826483.png)
2-(4-(methylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole
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Overview
Description
“2-(4-(methylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole” is a compound that belongs to the class of organic compounds known as phenylpiperazines . It has a molecular weight of 262.36 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H14N4O2S2/c1-16(13,14)12-4-2-11(3-5-12)8-10-7(9)6-15-8/h6H,2-5,9H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
The compound has a molecular weight of 262.36 . Other physical and chemical properties such as melting point and IR ranges are not available in the search results for this specific compound.Scientific Research Applications
Kinase Inhibition
This compound has been investigated as a kinase inhibitor. Kinases play crucial roles in cellular signaling pathways, and inhibiting specific kinases can modulate cellular responses. Researchers have explored whether 2-(4-(methylsulfonyl)piperazin-1-yl)-1H-benzo[d]imidazole can selectively inhibit kinases involved in disease pathways, such as PI3K (phosphoinositide 3-kinase) . Its potential as a targeted therapy warrants further exploration.
Anxiolytic Properties
In a related study, derivatives of 2-(4-phenylpiperazin-1-yl)-1H-benz[d]imidazole were synthesized and assessed for anxiolytic activity. While this specific compound was not directly studied, it belongs to the same chemical family. Anxiolytics are drugs that alleviate anxiety and promote relaxation . Investigating its anxiolytic potential could be valuable.
Antibacterial Activity
Although direct evidence is scarce, compounds with similar structural motifs have exhibited antibacterial properties. Researchers could explore whether this compound has any antimicrobial effects. Its potential as a new antibacterial agent warrants investigation.
Mechanism of Action
Target of Action
It’s worth noting that compounds containing the indole nucleus, such as this one, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to changes in cellular processes . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.
Biochemical Pathways
Given the broad range of biological activities associated with indole derivatives , it can be inferred that multiple pathways could potentially be affected. These could include pathways related to inflammation, viral replication, cancer cell proliferation, HIV infection, oxidative stress, microbial growth, tuberculosis, diabetes, malaria, and cholinesterase activity .
Result of Action
Given the wide range of biological activities associated with indole derivatives , it can be inferred that the compound could potentially have diverse molecular and cellular effects depending on the specific targets and pathways involved.
properties
IUPAC Name |
2-(4-methylsulfonylpiperazin-1-yl)-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O2S/c1-19(17,18)16-8-6-15(7-9-16)12-13-10-4-2-3-5-11(10)14-12/h2-5H,6-9H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEWVDXOYDQTWFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCN(CC1)C2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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